4-(3-Chloro-4-methylphenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one

• IUPAC Name: 4-(3-chloro-4-methylphenyl)-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-3-one
• InChI: InChI=1S/C18H17ClN2OS2/c1-10-7-8-11(9-13(10)19)21-17(22)15-12-5-3-2-4-6-14(12)24-16(15)20-18(21)23/h7-9H,2-6H2,1H3,(H,20,23)
• InChI Key: SIUVPXCXVMTVMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(NC2=S)SC4=C3CCCCC4)Cl
• Molecular Formula: C18H17ClN2OS2
• Molecular Weight: 376.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a chloromethyl group, a sulfanyl group, and a diazatricyclo group. It’s important to note that the exact properties and characteristics of this compound would depend on its specific structure and the arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex, given the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility, melting point, and boiling point would all be influenced by factors like the size and shape of the molecule, the presence of polar groups, and the overall charge distribution.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on its specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without more specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.